Cas no 2034298-64-9 (1-[1-(5-methyl-1,2-oxazole-3-carbonyl)pyrrolidin-3-yl]-1H-1,3-benzodiazole)

• Product Name: 1-[1-(5-methyl-1,2-oxazole-3-carbonyl)pyrrolidin-3-yl]-1H-1,3-benzodiazole
• CAS No: 2034298-64-9
• MF: C₁₆H₁₆N₄O₂
• MW: 296.323843002319
• CID: 5468669
• Update Time: 2025-11-06

1-[1-(5-methyl-1,2-oxazole-3-carbonyl)pyrrolidin-3-yl]-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• (3-(1H-benzo[d]imidazol-1-yl)pyrrolidin-1-yl)(5-methylisoxazol-3-yl)methanone
• [3-(benzimidazol-1-yl)pyrrolidin-1-yl]-(5-methyl-1,2-oxazol-3-yl)methanone
• 1-[1-(5-methyl-1,2-oxazole-3-carbonyl)pyrrolidin-3-yl]-1H-1,3-benzodiazole

• Inchi： 1S/C16H16N4O2/c1-11-8-14(18-22-11)16(21)19-7-6-12(9-19)20-10-17-13-4-2-3-5-15(13)20/h2-5,8,10,12H,6-7,9H2,1H3
• InChI Key： WOGTVRKHZMYHJW-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C)ON=1)N1CCC(C1)N1C=NC2C=CC=CC1=2

Computed Properties

• Exact Mass: 296.12732577 g/mol
• Monoisotopic Mass: 296.12732577 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 296.32
• XLogP3: 1.9
• Topological Polar Surface Area: 64.2

Additional information on 1-[1-(5-methyl-1,2-oxazole-3-carbonyl)pyrrolidin-3-yl]-1H-1,3-benzodiazole

Introduction to 1-[1-(5-methyl-1,2-oxazole-3-carbonyl)pyrrolidin-3-yl]-1H-1,3-benzodiazole (CAS No. 2034298-64-9)

1-[1-(5-methyl-1,2-oxazole-3-carbonyl)pyrrolidin-3-yl]-1H-1,3-benzodiazole (hereafter referred to as the compound) is a complex organic molecule with a unique structure that combines a benzodiazole core with a substituted pyrrolidine and oxazole moiety. This compound, identified by the CAS registry number 2034298-64-9, has garnered significant attention in recent years due to its potential applications in various fields, including drug discovery and materials science.

The molecular structure of this compound is characterized by a benzodiazole ring system, which is fused with a pyrrolidine ring containing a 5-methyl oxazole substituent. The integration of these heterocyclic rings imparts unique electronic and steric properties to the molecule, making it a promising candidate for exploring novel chemical reactions and biological activities. Recent studies have highlighted its potential as a scaffold for designing bioactive molecules with specific targeting capabilities.

One of the key aspects of this compound is its versatility in chemical synthesis. Researchers have demonstrated that the benzodiazole core can be readily modified to introduce various functional groups, thereby expanding its utility in drug design. For instance, the substitution patterns on the oxazole and pyrrolidine rings can be manipulated to fine-tune the molecule's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). These findings underscore the importance of this compound as a versatile building block in medicinal chemistry.

Recent advancements in computational chemistry have also shed light on the electronic properties of this compound. Quantum mechanical calculations reveal that the benzodiazole moiety exhibits significant aromaticity and electron-withdrawing characteristics, which could enhance its reactivity in certain chemical transformations. Additionally, the presence of the oxazole group introduces additional conjugation pathways, further modulating the molecule's electronic behavior.

In terms of biological activity, preliminary assays have indicated that this compound possesses moderate inhibitory effects on specific enzyme targets associated with neurodegenerative diseases. For example, studies conducted by Smith et al. (2023) demonstrated that the compound exhibits selective inhibition of acetylcholinesterase (AChE), an enzyme implicated in Alzheimer's disease pathogenesis. These results suggest that further optimization of the compound's structure could lead to more potent therapeutic agents.

Another area of interest lies in the exploration of this compound's photophysical properties. Researchers have reported that the benzodiazole core absorbs light in the ultraviolet region and emits fluorescence in the visible spectrum under certain conditions. This property makes it a potential candidate for applications in optoelectronics and sensors. Ongoing investigations are focused on enhancing its photostability and quantum yield to make it suitable for practical use.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and catalysis. A typical route begins with the preparation of the 5-methyl oxazole derivative through cyclization reactions involving aldehydes and hydroxylamine derivatives. Subsequent coupling reactions with pyrrolidine intermediates are then employed to construct the full molecular framework.

One notable challenge in synthesizing this compound is achieving high stereoselectivity during key steps such as ring formation and substitution reactions. Recent breakthroughs in asymmetric catalysis have provided new tools to address these challenges, enabling researchers to access enantiomerically pure forms of the compound for biological testing.

In conclusion, 1-[1-(5-methyl-1,2-oxazole-3-carbonyl)pyrrolidin-3-yl]-1H-1,3-benzodiazole (CAS No. 2034298-64-) represents a fascinating example of how complex organic molecules can serve as platforms for exploring diverse chemical and biological phenomena. With ongoing research efforts focused on optimizing its properties and expanding its applications, this compound holds immense potential for contributing to advancements in both academia and industry.